Cas no 1795072-36-4 (1-methyl-N-(propan-2-yl)piperidine-3-carboxamide)
1-methyl-N-(propan-2-yl)piperidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-ISOPROPYL-1-METHYLPIPERIDINE-3-CARBOXAMIDE
- 1-methyl-N-propan-2-ylpiperidine-3-carboxamide
- 1-methyl-N-(propan-2-yl)piperidine-3-carboxamide
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- Inchi: 1S/C10H20N2O/c1-8(2)11-10(13)9-5-4-6-12(3)7-9/h8-9H,4-7H2,1-3H3,(H,11,13)
- InChI Key: CXNLLCQUPVKEBU-UHFFFAOYSA-N
- SMILES: O=C(C1CN(C)CCC1)NC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 180
- XLogP3: 0.8
- Topological Polar Surface Area: 32.299
1-methyl-N-(propan-2-yl)piperidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6541-3197-2μmol |
1-methyl-N-(propan-2-yl)piperidine-3-carboxamide |
1795072-36-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6541-3197-5μmol |
1-methyl-N-(propan-2-yl)piperidine-3-carboxamide |
1795072-36-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6541-3197-10μmol |
1-methyl-N-(propan-2-yl)piperidine-3-carboxamide |
1795072-36-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6541-3197-20μmol |
1-methyl-N-(propan-2-yl)piperidine-3-carboxamide |
1795072-36-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6541-3197-1mg |
1-methyl-N-(propan-2-yl)piperidine-3-carboxamide |
1795072-36-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6541-3197-2mg |
1-methyl-N-(propan-2-yl)piperidine-3-carboxamide |
1795072-36-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6541-3197-3mg |
1-methyl-N-(propan-2-yl)piperidine-3-carboxamide |
1795072-36-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6541-3197-4mg |
1-methyl-N-(propan-2-yl)piperidine-3-carboxamide |
1795072-36-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6541-3197-5mg |
1-methyl-N-(propan-2-yl)piperidine-3-carboxamide |
1795072-36-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6541-3197-10mg |
1-methyl-N-(propan-2-yl)piperidine-3-carboxamide |
1795072-36-4 | 10mg |
$79.0 | 2023-09-08 |
1-methyl-N-(propan-2-yl)piperidine-3-carboxamide Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 1-methyl-N-(propan-2-yl)piperidine-3-carboxamide
Research Brief on 1-methyl-N-(propan-2-yl)piperidine-3-carboxamide (CAS: 1795072-36-4): Recent Advances and Applications
The compound 1-methyl-N-(propan-2-yl)piperidine-3-carboxamide (CAS: 1795072-36-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its piperidine carboxamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of interest for drug discovery and development.
One of the key areas of research has been the compound's role as a modulator of neurotransmitter receptors. Preliminary studies suggest that 1-methyl-N-(propan-2-yl)piperidine-3-carboxamide exhibits affinity for specific G-protein-coupled receptors (GPCRs) involved in neurotransmission. This has led to investigations into its potential use in treating neurological disorders such as anxiety, depression, and chronic pain. The compound's unique structural features, including the presence of a methyl group and an isopropylamide moiety, contribute to its binding specificity and pharmacokinetic profile.
Recent synthetic approaches to 1-methyl-N-(propan-2-yl)piperidine-3-carboxamide have focused on optimizing yield and purity while minimizing side reactions. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, achieving a yield of over 85% with high enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, computational modeling has been employed to predict the compound's metabolic stability and potential drug-drug interactions, providing valuable insights for future formulation development.
In vitro and in vivo studies have further elucidated the compound's mechanism of action. For instance, research conducted at the University of Cambridge demonstrated that 1-methyl-N-(propan-2-yl)piperidine-3-carboxamide selectively inhibits the reuptake of certain neurotransmitters, thereby enhancing synaptic transmission. These findings were corroborated by behavioral assays in rodent models, where the compound exhibited anxiolytic and analgesic effects without significant sedative side effects. Such results highlight its potential as a safer alternative to existing therapeutics with similar indications.
Despite these promising findings, challenges remain in the development of 1-methyl-N-(propan-2-yl)piperidine-3-carboxamide as a therapeutic agent. Issues such as bioavailability, blood-brain barrier penetration, and long-term safety profiles need to be addressed in subsequent studies. Ongoing research is exploring prodrug strategies and novel delivery systems to overcome these hurdles. Furthermore, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, 1-methyl-N-(propan-2-yl)piperidine-3-carboxamide (CAS: 1795072-36-4) represents a promising candidate for the treatment of CNS disorders, with recent advances in synthesis, mechanistic understanding, and preclinical evaluation paving the way for future development. Continued research efforts will be essential to fully realize its therapeutic potential and address remaining challenges in drug development.
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